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Compound of Interest

Compound Name: CDK2-IN-18

Cat. No.: B15584025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

CDK2-IN-18, a potent inhibitor of CDK2/E and CDK4/D1. Adherence to these procedural

guidelines is vital for ensuring laboratory safety, regulatory compliance, and building a culture

of trust and responsibility in chemical handling. Given that CDK2-IN-18 is an active

pharmacological agent, all waste materials containing this compound must be treated as

hazardous chemical waste.

Compound Identification and Hazard Overview
A specific Safety Data Sheet (SDS) for CDK2-IN-18 should be obtained from your supplier. In

the absence of a specific SDS, the following information is based on general best practices for

the disposal of potent, biologically active small molecules.
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Identifier Information

Chemical Name CDK2-IN-18

Synonym Compound 8q

CAS Number 364735-73-9[1][2]

Supplier Example MedChemExpress (Cat. No.: HY-155602)[1]

Known Targets
CDK2/E (IC50 = 8 nM), CDK4/D1 (IC50 = 46

nM)[1]

Assumed Hazards
Potentially cytotoxic, handle with care. Avoid

inhalation, and contact with skin and eyes.[3]

Step-by-Step Disposal Protocol
The proper disposal of CDK2-IN-18 requires a systematic approach, from the point of

generation to final collection by a certified hazardous waste contractor.

1. Personal Protective Equipment (PPE)

Before handling any waste containing CDK2-IN-18, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.

2. Waste Segregation and Containment

Proper segregation at the point of generation is critical to prevent accidental mixing of

incompatible waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/cdk2-in-18.html
https://www.medchemexpress.com/cas/364735-73-9.html
https://www.medchemexpress.com/cdk2-in-18.html
https://www.medchemexpress.com/cdk2-in-18.html
https://file.medchemexpress.com/batch_PDF/HY-P9992/Pelgifatamab-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15584025?utm_src=pdf-body
https://www.benchchem.com/product/b15584025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Containment and Labeling Procedure

Solid Waste

- Place unused/expired solid CDK2-IN-18,

contaminated weighing paper, gloves, and

pipette tips into a designated, durable, and

sealable hazardous waste container. - The

container must be clearly labeled: "Hazardous

Waste - CDK2-IN-18 (CAS 364735-73-9)".

Liquid Waste

- Collect all solutions containing CDK2-IN-18

(e.g., from experiments, stock solutions) in a

dedicated, leak-proof, and shatter-resistant

container. - The container must be clearly

labeled: "Hazardous Waste - Liquid - CDK2-IN-

18 (CAS 364735-73-9)" and list all other

chemical components and their approximate

concentrations.

Contaminated Sharps

- Dispose of any needles or other sharps

contaminated with CDK2-IN-18 in a designated,

puncture-resistant sharps container that is also

labeled for hazardous chemical waste.

Important:

NEVER dispose of CDK2-IN-18 down the drain or in the regular trash.

Keep all hazardous waste containers securely closed except when adding waste.

3. Storage of Hazardous Waste

Store all CDK2-IN-18 waste in a designated and secure Satellite Accumulation Area (SAA)

within the laboratory. Ensure that this area is away from general laboratory traffic and that

incompatible waste types are properly segregated.

4. Request for Disposal
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Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do

not attempt to remove or transport the waste from the facility yourself.

Emergency Procedures for Spills
In the event of a spill of CDK2-IN-18:

Evacuate and Ventilate: Immediately alert others in the area and evacuate if necessary.

Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: For small spills, use a non-combustible absorbent material (e.g., sand or

vermiculite) to contain the substance.

Cleanup: Carefully sweep or scoop the contained material into a designated hazardous

waste container.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., 70% ethanol)

followed by a cleaning agent. All cleaning materials must be disposed of as hazardous

waste.

Reporting: Report the spill to your institution's EHS department.

Workflow for Proper Disposal of CDK2-IN-18
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Proper Disposal Workflow for CDK2-IN-18
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Proper Disposal Workflow for CDK2-IN-18

Signaling Pathway Context: The Role of CDK2
CDK2 (Cyclin-Dependent Kinase 2) is a key regulator of the cell cycle, primarily at the G1/S

phase transition. Its activity is dependent on binding to cyclins E or A. Dysregulation of the
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CDK2 pathway is a common feature in many cancers, making it a significant target for drug

development. Inhibitors like CDK2-IN-18 are designed to block the kinase activity of CDK2,

thereby preventing cell cycle progression and inducing cell cycle arrest. This biological activity

underscores the importance of handling and disposing of such compounds with appropriate

precautions to prevent unintended environmental or health impacts.
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Simplified CDK2 Signaling Pathway in Cell Cycle Progression
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Simplified CDK2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of CDK2-IN-18].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584025#cdk2-in-18-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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